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Compound of Interest

Compound Name: mSIRK (L9A)

Cat. No.: B12369477

For Researchers, Scientists, and Drug Development Professionals

Introduction

mSIRK (L9A) is a cell-permeable, N-myristoylated peptide that serves as a negative control for
the G-protein By (GBy) subunit-binding peptide, mSIRK.[1] While mSIRK actively enhances the
phosphorylation of ERK1/2 by binding to Gy subunits and promoting the dissociation of the
Ga subunit, the L9A mutant, with a single leucine to alanine point mutation, is unable to induce
this effect.[1][2] This makes mSIRK (L9A) an essential tool for researchers studying G-protein

coupled receptor (GPCR) signaling pathways to delineate the specific effects of Gy subunit
activation.

These application notes provide a detailed protocol for the preparation of a stock solution of
mSIRK (L9A) using dimethyl sulfoxide (DMSOQO) as a solvent, ensuring optimal solubility and
stability for use in various cell-based assays.

Quantitative Data Summary

For ease of reference and experimental planning, the key quantitative data for mSIRK (L9A)
are summarized in the table below.
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Property Value Reference
Molecular Weight 1906.23 g/mol [1112][3]
Formula Co0H14aN20025 [1][2]13]
Appearance Lyophilized white solid [31[4]

Purity (HPLC) >95% [2][3]
Solubility in DMSO 5 mg/mL [2][3]

Recommended Storage
. 2-8°C [2][3]
(Lyophilized)

Recommended Storage (Stock  -20°C (up to 4 months) or

. . [3]14]
Solution) -80°C (up to 6 months)

Experimental Protocol: Preparation of mSIRK (L9A)
Stock Solution

This protocol outlines the steps for reconstituting lyophilized mSIRK (L9A) in DMSO to prepare
a stock solution.

Materials

e MSIRK (L9A) peptide (lyophilized powder)

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
» Sterile, nuclease-free microcentrifuge tubes

o Calibrated micropipettes and sterile tips

o Vortex mixer

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Procedure
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o Equilibration: Before opening, allow the vial of lyophilized mSIRK (L9A) to equilibrate to
room temperature for at least 15-20 minutes. This prevents condensation from forming inside
the vial, which can affect the stability of the peptide.

o Reagent Preparation: Ensure the DMSO is of high purity and anhydrous. The presence of
water can reduce the solubility and stability of the peptide.

o Calculation of Required DMSO Volume: To prepare a stock solution of a desired
concentration, use the following formula:

Volume of DMSO (uL) = (Mass of peptide (mg) / (Desired concentration (mM) * Molecular
Weight ( g/mol ))) * 1,000,000

Example: To prepare a 10 mM stock solution from 1 mg of mSIRK (L9A): Volume of DMSO
(uL) = (1 mg/ (10 mM * 1906.23 g/mol )) * 1,000,000 = 52.46 uL

o Reconstitution: a. Carefully open the vial of mSIRK (L9A). b. Using a calibrated micropipette,
add the calculated volume of DMSO to the vial. c. Close the vial tightly and gently vortex for
10-20 seconds to facilitate dissolution. Visually inspect the solution to ensure the peptide has
fully dissolved. If necessary, brief sonication in a water bath can be used to aid dissolution.

» Aliquoting and Storage: a. To avoid repeated freeze-thaw cycles, which can degrade the
peptide, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes. b. Store the aliquots at -20°C for short-term storage
(up to 4 months) or at -80°C for long-term storage (up to 6 months).[3][4]

Signaling Pathway and Experimental Workflow
MSIRK (L9A) in the G-Protein Signaling Pathway

The diagram below illustrates the canonical G-protein signaling pathway leading to ERK1/2
activation and the role of mSIRK and its inactive analog, mSIRK (L9A). mSIRK binds to the
Gy subunit, promoting the dissociation of the Ga subunit and initiating a signaling cascade
that results in the phosphorylation of ERK1/2. In contrast, mSIRK (L9A) is unable to bind
effectively to Gy, thus serving as a negative control to demonstrate the specificity of the
observed effects.
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G-Protein Signaling and the Role of MSIRK/mSIRK (L9A)
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G-Protein Signaling Pathway
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Experimental Workflow for Preparing mSIRK (L9A) Stock
Solution

The following diagram provides a visual representation of the key steps involved in the
preparation of the mSIRK (L9A) stock solution.
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Workflow for mSIRK (L9A) Stock Solution Preparation
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Stock Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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